Cas no 1112383-48-8 (5-(6-O-Acetyl-β-D-galactopyranosyl)oxy-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one)

• Product Name: 5-(6-O-Acetyl-β-D-galactopyranosyl)oxy-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one
• CAS No: 1112383-48-8
• MF: C₂₃H₂₂O₁₂
• MW: 490.413588047028
• CID: 2035392
• PubChem ID: 45270513
• Update Time: 2025-04-21

5-(6-O-Acetyl-β-D-galactopyranosyl)oxy-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one Chemical and Physical Properties

Names and Identifiers

• 5-O-(6?-acetyl-beta-D-galactopyranosyl)-7-methoxy-3?,4?-dihydroxy-4-phenylcoumarin
• 6''-O-acetyl-5-O-beta-D-galactopyranosyl-3',4',7-trihydroxy-4-phenylcoumarin
• CHEMBL552043
• 5-[(6-O-Acetyl-beta-D-galactopyranosyl)oxy]-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one
• 1112383-48-8
• ((2R,3R,4S,5R,6S)-6-((4-(3,4-Dihydroxyphenyl)-7-hydroxy-2-oxo-2H-chromen-5-yl)oxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)methyl acetate
• 5-(6-O-Acetyl-β-D-galactopyranosyl)oxy-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one

• Inchi： 1S/C23H22O12/c1-9(24)32-8-17-20(29)21(30)22(31)23(35-17)34-16-6-11(25)5-15-19(16)12(7-18(28)33-15)10-2-3-13(26)14(27)4-10/h2-7,17,20-23,25-27,29-31H,8H2,1H3/t17-,20+,21+,22-,23-/m1/s1
• InChI Key： YHQLUSZEFHCADG-SUHOFRIBSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1COC(C)=O)O)O)O)OC1=CC(=CC2=C1C(=CC(=O)O2)C1C=CC(=C(C=1)O)O)O

Computed Properties

• Exact Mass: 490.11112613g/mol
• Monoisotopic Mass: 490.11112613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 192Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarin glycosides